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Compound of Interest

Compound Name: Ammonium dihydrogen phosphate

Cat. No.: B147845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the successful growth of

high-quality ammonium dihydrogen phosphate ((NH₄)H₂PO₄), or ADP, single crystals. ADP

crystals are of significant interest due to their piezoelectric, electro-optic, and nonlinear optical

(NLO) properties, making them valuable in various scientific and technological applications,

including frequency conversion in lasers and as transducers.[1][2][3][4] This guide will cover the

most common and effective methods for ADP crystal growth: slow evaporation, temperature

lowering, and gel growth.

Physicochemical Properties of Ammonium
Dihydrogen Phosphate (ADP)
A thorough understanding of the physicochemical properties of ADP is crucial for designing and

optimizing crystal growth experiments.

Table 1: Key Physicochemical Properties of ADP
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Property Value

Chemical Formula (NH₄)H₂PO₄

Molar Mass 115.03 g/mol

Crystal System Tetragonal[3][5][6]

Appearance White crystalline powder or granules

Density 1.80 g/cm³[7]

Melting Point 190 °C (463 K)[7]

Refractive Indices (at optical wavelengths) nₒ = 1.522, nₑ = 1.478[7][8]

pH of Aqueous Solution Acidic (e.g., pH 4.2 for a 5% solution)[7]

Solubility of ADP in Water
The solubility of ADP in water is highly dependent on temperature. This property is the

cornerstone of the slow evaporation and temperature lowering growth methods.

Table 2: Solubility of ADP in Water at Different Temperatures

Temperature (°C) Solubility (g / 100 g H₂O)

0 22.7

20 36.8

40 56.7

60 82.9

80 120.7

100 174

(Data sourced from Merck Millipore[9])

Crystal Growth Methodologies
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Three primary methods are employed for growing ADP single crystals from aqueous solutions.

The choice of method depends on the desired crystal size, quality, and the available

equipment.

Method 1: Slow Evaporation
This is the simplest and most common method for growing ADP crystals at a constant

temperature.[10] Crystal growth is induced by the slow evaporation of the solvent, which

gradually increases the supersaturation of the solution.

Preparation of a Saturated Solution:

Based on the solubility data in Table 2, calculate the amount of ADP powder required to

create a saturated solution at the desired growth temperature (e.g., at 32°C).[11]

Use high-purity, deionized water as the solvent. To ensure purity, it is recommended to

recrystallize the commercially available ADP powder at least once.

Gradually dissolve the ADP powder in the water while continuously stirring with a magnetic

stirrer. Gentle heating can be applied to facilitate dissolution.

After complete dissolution, filter the solution using a Whatman filter paper to remove any

undissolved impurities.[4][11]

Crystal Growth:

Transfer the filtered, saturated solution into a clean crystallizing dish or beaker.

Cover the container with a perforated lid (e.g., aluminum foil with small holes) to allow for

slow and controlled evaporation of the solvent.[10][12]

Place the setup in a location with a stable temperature and minimal vibrations to prevent

uncontrolled nucleation.[10]

Monitor the setup over several days to weeks. Small seed crystals will start to form at the

bottom of the container.
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For growing larger single crystals, a well-formed seed crystal can be selected and

suspended in a freshly prepared supersaturated solution.

Harvesting and Drying:

Once the crystals have reached the desired size, carefully remove them from the solution.

Gently dry the crystals with a lint-free cloth or by placing them on a filter paper.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

